Cas no 1803719-49-4 (Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate
• CAS No: 1803719-49-4
• MF: C₁₁H₇F₄NO₂
• MW: 261.17239689827
• CID: 4957067
• Update Time: 2025-07-22

Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO2/c1-2-18-10(17)6-3-4-8(12)9(7(6)5-16)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： DOZGTPBHAOWTRZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OCC)C(C#N)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate

Comprehensive Analysis of Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1803719-49-4)

Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1803719-49-4) is a highly specialized fluorinated aromatic ester with significant applications in pharmaceutical intermediates and agrochemical synthesis. This compound features a unique molecular structure combining cyano, fluoro, and trifluoromethyl functional groups, which contribute to its reactivity and versatility in organic transformations. Researchers and industry professionals frequently search for synthesis methods of fluorinated benzoates or applications of trifluoromethylated compounds, reflecting its growing importance in modern chemistry.

The compound's CAS No. 1803719-49-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and R&D contexts. Its ethyl ester moiety enhances solubility in organic solvents, making it valuable for cross-coupling reactions and nucleophilic substitutions—topics trending in green chemistry discussions. Recent publications highlight its role in developing bioactive molecules, particularly in crop protection agents and API intermediates, aligning with the surge in demand for sustainable agrochemicals.

From a synthetic perspective, Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate is often synthesized via Pd-catalyzed carboxylation or multistep halogenation protocols. These methods are frequently queried in academic forums alongside how to optimize fluorination reactions or strategies for trifluoromethyl group introduction. The compound’s electron-withdrawing groups also make it a candidate for OLED materials research—a hot topic in advanced material science.

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry, with many users searching for spectral data interpretation techniques. Its stability under ambient storage conditions and compatibility with microwave-assisted synthesis further broaden its utility, as evidenced by patents focusing on high-throughput chemical production.

In conclusion, Ethyl 2-cyano-4-fluoro-3-(trifluoromethyl)benzoate (CAS No. 1803719-49-4) represents a cutting-edge building block for heterocyclic chemistry and precision agriculture. Its alignment with trends like fluorine-based drug design and eco-friendly synthesis ensures continued relevance in both industrial and academic settings.